Cas no 7066-12-8 (1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine)
7066-12-8 structure
Product Name:1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine
CAS No:7066-12-8
MF:C11H17N3O3S
MW:271.3359811306
CID:1745553
PubChem ID:2991320
Update Time:2025-04-21
1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine
- piperazine, 1-[(6-methoxy-3-pyridinyl)sulfonyl]-4-methyl-
- 1-[(6-Methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine; piperazine, 1-[(6-methoxy-3-pyridinyl)sulfonyl]-4-methyl-
- MLS001160591
- 1-(6-methoxypyridin-3-yl)sulfonyl-4-methylpiperazine
- 1-[(6-methoxy-3-pyridinyl)sulfonyl]-4-methylpiperazine
- DTXSID50388143
- 7066-12-8
- AKOS002781577
- HMS2991E21
- CHEMBL1897482
- SMR000670308
-
- Inchi: 1S/C11H17N3O3S/c1-13-5-7-14(8-6-13)18(15,16)10-3-4-11(17-2)12-9-10/h3-4,9H,5-8H2,1-2H3
- InChI Key: ZASCAVMYQYEYON-UHFFFAOYSA-N
- SMILES: S(C1C=NC(=CC=1)OC)(N1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 271.09921
- Monoisotopic Mass: 271.099062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1
- XLogP3: 0.1
Experimental Properties
- Density: 1.273
- Boiling Point: 401.3°C at 760 mmHg
- Flash Point: 196.5°C
- Refractive Index: 1.557
- PSA: 62.74
1-[(6-methoxypyridin-3-yl)sulfonyl]-4-methylpiperazine Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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